Cas no 2229069-74-1 (tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate
• CAS No: 2229069-74-1
• MF: C₁₃H₁₇ClF₂N₂O₂
• MW: 306.736089468002
• CID: 6449595
• PubChem ID: 165666249
• Update Time: 2025-05-26

tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate
• EN300-1900567
• 2229069-74-1
• tert-butyl N-[4-(2-amino-1,1-difluoroethyl)-2-chlorophenyl]carbamate

• Inchi： 1S/C13H17ClF2N2O2/c1-12(2,3)20-11(19)18-10-5-4-8(6-9(10)14)13(15,16)7-17/h4-6H,7,17H2,1-3H3,(H,18,19)
• InChI Key： IUSALWQPGQGPBR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)C(CN)(F)F

Computed Properties

• Exact Mass: 306.0946618g/mol
• Monoisotopic Mass: 306.0946618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate

tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229069-74-1, commonly referred to as tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization across various industries.

tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate is a derivative of carbamic acid esters, characterized by its complex structure that includes a tert-butyl group, an amino-substituted difluoroethyl moiety, and a chlorophenyl ring. The presence of these functional groups makes it a versatile compound with potential biological activity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The synthesis of tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to construct this compound. The use of advanced catalysts and green chemistry principles has further enhanced the efficiency of these synthetic routes.

In terms of applications, tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate has shown promise in the field of medicinal chemistry. Its ability to act as an intermediate in the synthesis of bioactive compounds has been extensively explored. For instance, recent studies have demonstrated its utility in the development of antiviral agents and anticancer drugs. The incorporation of fluorine atoms in its structure contributes to its lipophilicity and bioavailability, making it an attractive candidate for drug design.

Moreover, the compound's stability under various physiological conditions has been a subject of intense research. Scientists have investigated its degradation pathways under different pH levels and temperatures to assess its suitability for therapeutic use. These studies have provided valuable insights into optimizing its pharmacokinetic properties for better efficacy in vivo.

Another area where tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate has shown potential is in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to exploratory studies in crop protection and yield enhancement. Researchers are currently evaluating its environmental impact and biodegradability to ensure sustainable agricultural practices.

From a structural standpoint, the compound's tert-butyl group plays a crucial role in stabilizing the molecule's conformation. This bulky substituent also influences the molecule's solubility and interaction with biological targets. Recent computational studies have utilized molecular docking techniques to predict the binding affinity of this compound with various protein targets, providing a deeper understanding of its mechanism of action.

In conclusion, tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-chlorophenylcarbamate (CAS No. 2229069-74-1) is a multifaceted chemical entity with significant potential across diverse industries. Its unique structure and versatile functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing scientific innovation.